Cas no 868153-24-6 (3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one)

• Product Name: 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one
• CAS No: 868153-24-6
• MF: C₁₄H₁₀N₂O₃
• MW: 254.24080324173
• CID: 5932296
• PubChem ID: 4144745
• Update Time: 2025-10-29

3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one
• 3-(2-methylimidazole-1-carbonyl)chromen-2-one
• HMS1654I16
• F1729-0257
• 868153-24-6
• AKOS001264385
• SR-01000014635-1
• 3-[(2-methylimidazolyl)carbonyl]chromen-2-one
• SR-01000014635

• Inchi： 1S/C14H10N2O3/c1-9-15-6-7-16(9)13(17)11-8-10-4-2-3-5-12(10)19-14(11)18/h2-8H,1H3
• InChI Key： CFRFAMBRKZZLHY-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(N1C(C)=NC=C1)=O

Computed Properties

• Exact Mass: 254.06914219g/mol
• Monoisotopic Mass: 254.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.2Ų

Additional information on 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one

Comprehensive Overview of 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one (CAS No. 868153-24-6)

3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one (CAS No. 868153-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of coumarin derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both imidazole and coumarin moieties in its structure makes it a unique candidate for various scientific investigations.

The molecular structure of 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one features a 2H-chromen-2-one core, which is a well-studied scaffold in medicinal chemistry due to its pharmacological properties. The addition of a 2-methyl-1H-imidazole-1-carbonyl group enhances its potential for interactions with biological targets, making it a promising compound for the development of novel therapeutic agents. Researchers are particularly interested in its potential as an enzyme inhibitor or receptor modulator.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one in drug development?" Current studies suggest that this compound could play a role in targeting specific pathways involved in inflammation and oxidative stress. Its coumarin backbone is known for its antioxidant properties, while the imidazole ring may contribute to its ability to interact with enzymes like cytochrome P450, which is crucial in drug metabolism.

In addition to its pharmaceutical potential, 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one is also explored in materials science. The compound's fluorescence properties, derived from the coumarin moiety, make it a candidate for use in optical materials and sensors. Researchers are investigating its potential in designing fluorescent probes for biological imaging, a topic that has gained traction in recent years due to advancements in imaging technologies.

The synthesis of 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one typically involves multi-step organic reactions, including acylations and condensations. A common query in the scientific community is: "What is the optimal synthetic route for 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one?" Recent publications highlight the use of carbodiimide coupling agents to facilitate the formation of the imidazole-carbonyl linkage, ensuring high yield and purity.

Another area of interest is the compound's stability and solubility profile. 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one exhibits moderate solubility in organic solvents like DMSO and methanol, which is advantageous for laboratory handling and formulation studies. Its stability under various pH conditions is also a subject of ongoing research, particularly for its potential use in oral drug formulations.

Market trends indicate a growing demand for coumarin-based compounds, driven by their applications in pharmaceuticals, cosmetics, and agrochemicals. The unique structure of 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one positions it as a valuable intermediate for further chemical modifications. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and pharmaceutical developers.

In conclusion, 3-(2-methyl-1H-imidazole-1-carbonyl)-2H-chromen-2-one (CAS No. 868153-24-6) represents a versatile and promising compound with broad applications in drug discovery and materials science. Its unique structural features and biological activities make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the development of innovative therapeutic and technological solutions.